Cas no 1542029-69-5 (2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid)

• Product Name: 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• CAS No: 1542029-69-5
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.2795
• CID: 5084254
• PubChem ID: 83671035
• Update Time: 2025-10-31

2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• 2-Methylsulfanyl-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid
• F74442
• 2-(methylsulfanyl)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• MFCD28140851
• 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylicacid
• BS-51292
• 2-methylsulfanyl-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
• 1542029-69-5

• Inchi： 1S/C10H12N2O2S/c1-15-10-11-5-7-4-6(9(13)14)2-3-8(7)12-10/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： NOWLDVQDBQMKND-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=NC([H])=C2C(C([H])([H])C([H])([H])C([H])(C(=O)O[H])C2([H])[H])=N1

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.4

Additional information on 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid

Research Briefing on 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid (CAS: 1542029-69-5)

2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid (CAS: 1542029-69-5) is a novel quinazoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and cancer. Recent studies have highlighted its significance as a promising scaffold for drug development, with a focus on its synthetic accessibility, pharmacokinetic properties, and biological activity.

The synthesis of 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid involves a multi-step process that ensures high yield and purity, as reported in recent literature. Key steps include the cyclization of appropriate precursors and the introduction of the methylthio moiety, which is critical for the compound's bioactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

Recent pharmacological studies have demonstrated that 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammation and cancer. This selective inhibition suggests potential applications in the development of anti-inflammatory and anti-cancer therapies with reduced side effects compared to non-selective inhibitors.

In addition to its anti-inflammatory properties, this compound has also been explored for its potential as an anti-cancer agent. Preliminary in vitro studies have revealed its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings underscore the compound's potential as a lead candidate for the development of novel anti-cancer drugs.

Further research is underway to optimize the pharmacokinetic profile of 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid, with a focus on improving its bioavailability and metabolic stability. Recent advancements in formulation strategies, such as the use of nanoparticle-based delivery systems, have shown promise in enhancing the compound's therapeutic efficacy. These developments are expected to pave the way for preclinical and clinical studies in the near future.

In conclusion, 2-(Methylthio)-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid represents a promising candidate for drug development, with demonstrated potential in both anti-inflammatory and anti-cancer applications. Continued research efforts are essential to fully elucidate its mechanism of action and to translate these findings into clinically viable therapeutics. The compound's unique structural and pharmacological properties position it as a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicinal chemistry.